Cas no 27214-90-0 (Bis(6-methylheptyl) decanedioate)

• Product Name: Bis(6-methylheptyl) decanedioate
• CAS No: 27214-90-0
• Molecular Formula: C₂₆H₅₀O₄
• Molecular Weight: 426.6728
• MDL: MFCD00152437
• CID: 53098
• PubChem ID: 117949

Bis(6-methylheptyl) decanedioate Properties

Names and Identifiers

• Bis(6-methylheptyl) decanedioate
• DOS
• dioctyl sebacate
• Sebacicaciddioctylester
• Sebacic acid di-n-octyl ester
• Diisooctyl sebacate
• Di-n-octyl Sebacate
• Decanedioicacid,diisooctylester
• DiisooCLyl sebacate
• diisooctyl
• di-n-octyl decanedioate
• Isooctyl octadecanoate
• Sebacic acid diisooctyl ester
• 106-04-7
• bis(6-methylheptyl) decanedioate
• SCHEMBL517937
• Q27295328
• Decanedioic acid, 1,10-diisooctyl ester
• DTXSID3067287
• 27214-90-0
• Sebacic acid, bis(6-methylheptyl) ester
• LS-15167
• EINECS 248-333-2
• NS00021975
• DTXCID1037640
• HALLGREEN DCS
• starbld0000642
• AKOS016012591
• Decanedioic acid, diisooctyl ester
• UNII-ZD1TEK0P5Y
• DIISOOCTYL SEBACATE [INCI]
• NIKKOL GS-DMHS
• ZD1TEK0P5Y
• diisooctyl sebacate, AldrichCPR

• MDL： MFCD00152437
• InChIKey： ZWYAVGUHWPLBGT-UHFFFAOYSA-N
• Inchi： 1S/C26H50O4/c1-23(2)17-11-9-15-21-29-25(27)19-13-7-5-6-8-14-20-26(28)30-22-16-10-12-18-24(3)4/h23-24H,5-22H2,1-4H3
• SMILES： C(OCCCCCC(C)C)(=O)CCCCCCCCC(OCCCCCC(C)C)=O

Computed Properties

• Exact Mass: 426.37100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 23
• Monoisotopic Mass: 426.371
• Heavy Atom Count: 30
• Complexity: 366
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9
• Surface Charge: 0
• Topological Polar Surface Area: 52.6

Experimental Properties

• LogP: 7.62640
• PSA: 52.60000
• Boiling Point: 225 °C / 2mmHg
• Flash Point: 215°C
• Color/Form: It is a colorless to light yellow transparent liquid
• Solubility: Soluble in acetone, castor oil, corn oil, chloroform, ethanol and mineral oil, insoluble in water, glycerol and propylene glycol.
• Density: 0,91 g/cm3